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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751 Get Quote

This technical support guide provides troubleshooting advice and answers to frequently asked

questions for researchers using AKT-IN-1 in their experiments. If you are encountering issues

with AKT-IN-1 not working in your assay, please review the following information.

Frequently Asked Questions (FAQs)
Q1: What is AKT-IN-1 and what is its mechanism of action?

AKT-IN-1 (also known as AZD-26) is an allosteric inhibitor of the AKT (Protein Kinase B)

enzyme.[1][2] Unlike ATP-competitive inhibitors that bind to the kinase's active site, allosteric

inhibitors bind to a different site on the enzyme, inducing a conformational change that locks

AKT in an inactive state.[3] This prevents its activation through phosphorylation.[3] Specifically,

AKT-IN-1 potently inhibits the phosphorylation of AKT at two key sites: Threonine 308 (Thr308)

and Serine 473 (Ser473).[1][2] By preventing AKT activation, it also blocks the phosphorylation

of downstream targets in the PI3K/AKT/mTOR signaling pathway, such as PRAS40 and the

ribosomal protein S6.[1][4][5]

Q2: How should I properly dissolve and store AKT-IN-1?

Proper handling of AKT-IN-1 is critical for its activity. Please refer to the tables below for

detailed solubility and storage information.

Dissolution: For in vitro use, dissolve AKT-IN-1 in high-quality, anhydrous DMSO.[1][6]

Sonication is recommended to ensure complete dissolution.[1] It is crucial to use newly
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opened or properly stored anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can

significantly reduce the solubility of the compound.[6][7]

Storage: Store the solid compound at -20°C for up to three years.[1] Once dissolved, aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at

-80°C.[2][8] Stock solutions stored at -80°C are stable for at least one year.[1]

Q3: What is the recommended working concentration for AKT-IN-1 in a cell-based assay?

The optimal concentration of AKT-IN-1 will vary depending on the cell type and the specific

experimental conditions. However, a good starting point is to use a concentration range based

on its reported IC₅₀ values. AKT-IN-1 has an IC₅₀ of 1.04 µM for AKT inhibition in biochemical

assays.[1][2] In cell-based assays, it inhibits the phosphorylation of AKT at Thr308 and Ser473

with IC₅₀ values of 0.422 µM and 0.322 µM, respectively.[1][2] We recommend performing a

dose-response experiment starting from 0.1 µM up to 10 µM to determine the optimal

concentration for your specific cell line and assay.

Quantitative Data Summary
Table 1: Inhibitory Concentrations (IC₅₀) of AKT-IN-1

Target IC₅₀ Value Assay Type

Akt (allosteric) 1.04 µM Biochemical Assay

p-AKT (Thr308) 0.422 µM Cell-based Assay

p-AKT (Ser473) 0.322 µM Cell-based Assay

Table 2: Solubility of AKT-IN-1
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Solvent Concentration Recommendations

DMSO 11 mg/mL (32.03 mM)

Sonication is recommended.

Use newly opened, anhydrous

DMSO.[1][6]

In Vivo Formulation (10%

DMSO, 40% PEG300, 5%

Tween 80, 45% Saline)

2 mg/mL (5.82 mM)
Sonication is recommended.

Add solvents sequentially.[1]

Table 3: Storage Conditions for AKT-IN-1

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

In Solvent (DMSO) -80°C 1 year[1]

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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